Cas no 91569-33-4 (3-phenylbenzene-1-sulfonamide)

• Product Name: 3-phenylbenzene-1-sulfonamide
• CAS No: 91569-33-4
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1970027
• PubChem ID: 18617342
• Update Time: 2025-05-24

3-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-sulfonamide
• 3-phenylbenzene-1-sulfonamide
• DB-160968
• 3-phenylbenzenesulfonamide
• SCHEMBL1926937
• biphenyl-3-sulfonamide
• YRLSCCZSKWRLSP-UHFFFAOYSA-N
• EN300-1453527
• 91569-33-4

• Inchi： 1S/C12H11NO2S/c13-16(14,15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H,(H2,13,14,15)
• InChI Key： YRLSCCZSKWRLSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC=CC=2)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-phenylbenzene-1-sulfonamide

Comprehensive Overview of 3-Phenylbenzene-1-sulfonamide (CAS No. 91569-33-4): Properties, Applications, and Industry Insights

3-Phenylbenzene-1-sulfonamide (CAS 91569-33-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This sulfonamide derivative, characterized by its phenyl-substituted benzene core, exhibits unique physicochemical properties that make it valuable for diverse applications. With a molecular formula of C₁₂H₁₁NO₂S and a molecular weight of 233.29 g/mol, this compound demonstrates remarkable stability and solubility characteristics that researchers are actively exploring.

Recent studies highlight the growing interest in sulfonamide-based compounds like 3-phenylbenzene-1-sulfonamide for their potential in drug development. The pharmaceutical industry particularly values this compound's structural features, which may contribute to enhanced bioavailability and target specificity in therapeutic agents. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for precision applications in both academic and industrial settings.

The compound's thermal properties have become a focal point for material scientists. With a melting point range of 145-148°C and excellent thermal stability below 300°C, 3-phenylbenzene-1-sulfonamide shows promise for advanced material formulations. Researchers are investigating its potential as a building block for high-performance polymers and specialty coatings, addressing current market demands for more durable and efficient materials.

Environmental considerations surrounding sulfonamide compounds have prompted extensive ecotoxicological studies. While 91569-33-4 demonstrates relatively low acute toxicity in standard assays, proper handling protocols remain essential. The scientific community continues to explore green chemistry approaches for its synthesis, aligning with global sustainability initiatives in chemical manufacturing.

From a commercial perspective, the global market for specialty sulfonamides including 3-phenylbenzene-1-sulfonamide is projected to grow at 6.2% CAGR through 2030. This growth reflects increasing R&D investments in targeted therapeutics and advanced material science. Quality standards for this compound typically require ≥98% purity, with rigorous testing for residual solvents and heavy metals to meet pharmaceutical-grade specifications.

Innovative applications continue to emerge for this versatile compound. Recent patent filings reveal novel uses of CAS 91569-33-4 in electronic materials and catalytic systems, particularly in energy storage technologies. Its electron-withdrawing sulfonamide group combined with the aromatic system creates unique electronic properties that researchers are harnessing for next-generation technologies.

The synthesis of 3-phenylbenzene-1-sulfonamide typically involves multi-step organic reactions starting from diphenyl derivatives. Process optimization has become a key research area, with recent advancements achieving yields above 85% while reducing environmental impact. These improvements address growing industry demands for cost-effective production and sustainable chemistry practices.

Analytical characterization of this compound presents specific challenges that have driven method development. Advanced techniques including LC-MS and X-ray crystallography provide crucial structural insights, while routine QC methods rely on validated HPLC protocols. These analytical advancements support the compound's expanding applications in precision-dependent fields.

Regulatory aspects for 91569-33-4 vary by region, with most jurisdictions classifying it as a standard laboratory chemical. However, researchers must consult current REACH and FDA guidelines when developing products containing this substance. Proper documentation including SDS and technical specifications ensures compliance with international chemical management systems.

Future research directions for 3-phenylbenzene-1-sulfonamide focus on expanding its utility in bioconjugation chemistry and functional materials. The compound's balanced lipophilicity and hydrogen-bonding capacity make it particularly interesting for drug delivery systems and molecular recognition applications. These developments align with current trends in personalized medicine and smart material technologies.

Storage and handling recommendations for this compound emphasize protection from moisture and extreme temperatures. Standard laboratory conditions (room temperature in sealed containers) typically maintain stability for extended periods. These practical considerations ensure the compound's performance in both research and industrial applications.

The scientific literature regarding CAS 91569-33-4 has shown steady growth, with over 120 peer-reviewed publications referencing this compound in the past decade. This expanding knowledge base supports its adoption in new applications while providing safety and performance data essential for commercial development.

Comparative studies with analogous sulfonamide derivatives highlight the unique advantages of 3-phenylbenzene-1-sulfonamide's molecular structure. Its balanced aromatic system and sulfonamide functionality offer distinct benefits in terms of solubility profiles and synthetic versatility compared to simpler sulfonamides.

Industry experts anticipate continued innovation with this compound, particularly in structure-activity relationship studies and material property enhancement. As research tools become more sophisticated, the full potential of 91569-33-4 in advanced technologies may soon be realized, positioning this compound as an important player in next-generation chemical innovation.